Cas no 88552-96-9 (1-Tetradecanaminium, 3-hydroxy-N,N,N-trimethyl-, iodide)

• Product Name: 1-Tetradecanaminium, 3-hydroxy-N,N,N-trimethyl-, iodide
• CAS No: 88552-96-9
• MF: C₁₇H₃₈INO
• MW: 399.394197940826
• CID: 628971
• PubChem ID: 71318698
• Update Time: 2025-04-19

1-Tetradecanaminium, 3-hydroxy-N,N,N-trimethyl-, iodide Chemical and Physical Properties

Names and Identifiers

• 1-Tetradecanaminium, 3-hydroxy-N,N,N-trimethyl-, iodide
• 3-hydroxytetradecyl(trimethyl)azanium,iodide
• 3-Hydroxy-N,N,N-trimethyltetradecan-1-aminium iodide
• DTXSID60748779
• 88552-96-9

• Inchi： 1S/C17H38NO.HI/c1-5-6-7-8-9-10-11-12-13-14-17(19)15-16-18(2,3)4;/h17,19H,5-16H2,1-4H3;1H/q+1;/p-1
• InChI Key： FHTKAFRJSZWADH-UHFFFAOYSA-M
• SMILES： [I-].OC(CCCCCCCCCCC)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 399.19981g/mol
• Monoisotopic Mass: 399.19981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų